Cas no 415916-08-4 (BENZOIC ACID, 2-[(CHLOROSULFONYL)METHYL]-, 3-CARBOXYPROPYL ESTER)
415916-08-4 structure
Product Name:BENZOIC ACID, 2-[(CHLOROSULFONYL)METHYL]-, 3-CARBOXYPROPYL ESTER
CAS No:415916-08-4
MF:C12H13ClO6S
MW:320.746021986008
CID:3385968
Update Time:2025-03-26
BENZOIC ACID, 2-[(CHLOROSULFONYL)METHYL]-, 3-CARBOXYPROPYL ESTER Chemical and Physical Properties
Names and Identifiers
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- BENZOIC ACID, 2-[(CHLOROSULFONYL)METHYL]-, 3-CARBOXYPROPYL ESTER
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- Inchi: 1S/C12H13ClO6S/c13-20(17,18)8-9-4-1-2-5-10(9)12(16)19-7-3-6-11(14)15/h1-2,4-5H,3,6-8H2,(H,14,15)
- InChI Key: ZCQPWPBEGUGRBX-UHFFFAOYSA-N
- SMILES: C(OCCCC(O)=O)(=O)C1=CC=CC=C1CS(Cl)(=O)=O
Experimental Properties
- Density: 1.456±0.06 g/cm3(Predicted)
- Boiling Point: 539.2±45.0 °C(Predicted)
- pka: 4.48±0.10(Predicted)
BENZOIC ACID, 2-[(CHLOROSULFONYL)METHYL]-, 3-CARBOXYPROPYL ESTER Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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